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Compound of Interest

Compound Name: 4-Bromophenylacetic acid

Cat. No.: B019724

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromophenylacetic acid is a valuable intermediate in organic synthesis, particularly in the
development of pharmaceutical and agrochemical compounds. Its bifunctional nature, featuring
both a carboxylic acid and an aryl bromide, allows for a wide range of chemical
transformations. However, as with any reactive chemical, a thorough understanding of its
hazard profile and proper handling procedures are paramount to ensure the safety of
laboratory personnel and the integrity of research. This guide provides an in-depth overview of
the safety and handling precautions for 4-Bromophenylacetic acid, based on available safety
data sheets and toxicological information.

Hazard Identification and Classification

4-Bromophenylacetic acid is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a standardized framework

for communicating its potential dangers.

Table 1: GHS Classification for 4-Bromophenylacetic Acid[1]
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A
Skin Sensitization Category 1

Specific Target Organ Toxicity - Single Exposure
. I Category 3
(Respiratory Tract Irritation)

Signal Word: Warning[1]

Hazard Statements:[1][2]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Measures and Personal Protective
Equipment (PPE)

Adherence to strict safety protocols is essential when working with 4-Bromophenylacetic acid

to minimize the risk of exposure.

Table 2: Precautionary Statements and Recommended Actions[1][3]
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Precautionary Statement

Category Codes

Recommended Actions

P261, P264, P270, P271,
P272, P280

Prevention

Avoid breathing dust. Wash
skin thoroughly after handling.
Do not eat, drink or smoke
when using this product. Use
only outdoors or in a well-
ventilated area. Contaminated
work clothing should not be
allowed out of the workplace.
Wear protective gloves,
protective clothing, eye

protection, and face protection.

P301+P312, P302+P352,
P304+P340,

Response P305+P351+P338,
P332+P313, P333+P313,
P337+P313, P362+P364

IF SWALLOWED: Call a
POISON CENTER or doctor if
you feel unwell. IF ON SKIN:
Wash with plenty of soap and
water. IF INHALED: Remove
person to fresh air and keep
comfortable for breathing. IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. If skin
irritation occurs: Get medical
advice/attention. If skin
irritation or rash occurs: Get
medical advice/attention. If eye
irritation persists: Get medical
advice/attention. Take off
contaminated clothing and

wash it before reuse.
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Store in a well-ventilated
Storage P403+P233, P405 place. Keep container tightly

closed. Store locked up.

Dispose of contents/container

) in accordance with
Disposal P501 ] ] ] ]
local/regional/national/internati

onal regulations.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a laboratory coat
are mandatory.[2]

e Respiratory Protection: For operations that may generate dust, a respirator with a suitable
particulate filter is highly recommended.[2]

Experimental Protocols for Hazard Evaluation
(General Methodologies)

While specific experimental reports on the toxicity of 4-Bromophenylacetic acid are not
readily available in the public domain, its GHS classification is based on standardized testing
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). The following are general methodologies that would be employed to
assess the hazards of a substance like 4-Bromophenylacetic acid.

Acute Oral Toxicity (Based on OECD Guideline 423)

 Principle: A stepwise procedure with the use of a minimum number of animals per step to
obtain sufficient information on the acute toxicity to enable classification.

e Methodology:

o Healthy, young adult rodents (typically rats) are used.
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o Animals are fasted prior to dosing.
o The substance is administered in a single dose by gavage.

o A starting dose is chosen from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).

o The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

o The outcome of the first animal determines the dose for the next animal (either the same,
higher, or lower).

o The final classification is based on the dose at which mortality is observed.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

¢ Principle: The substance is applied to the skin of an animal in a single dose to determine its
potential to cause irritation or corrosion.

e Methodology:
o Healthy, young adult albino rabbits are typically used.
o Approximately 24 hours before the test, the fur is removed from a small area of the back.

o A measured amount of the test substance (0.5 g for solids) is applied to the prepared skin
and covered with a gauze patch.

o The patch is held in place with a semi-occlusive dressing for a 4-hour exposure period.
o After exposure, the patch is removed, and the skin is cleaned.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o The severity of the reactions is scored, and the substance is classified based on the mean
scores.
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

¢ Principle: The test substance is applied in a single dose to one eye of an experimental
animal to assess its potential to cause irritation or corrosion.

e Methodology:
o Healthy, young adult albino rabbits are used.

o Asingle dose of the test substance (0.1 g for solids) is instilled into the conjunctival sac of
one eye. The other eye serves as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.
o Lesions of the cornea, iris, and conjunctiva are scored.
o The reversibility of the observed effects is also assessed.

o The substance is classified based on the severity and persistence of the ocular lesions.

Potential Signhaling Pathways in Irritant-induced
Toxicity

Specific signaling pathways activated by 4-Bromophenylacetic acid have not been detailed in
the available literature. However, based on its classification as a skin, eye, and respiratory
irritant, it is likely to activate general cellular stress and inflammatory pathways common to
many irritant chemicals.

Handling and First Aid Workflow

The following diagram illustrates the general workflow for handling 4-Bromophenylacetic acid
and the appropriate first aid response in case of accidental exposure.
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Workflow for Safe Handling and First Aid

Safe Handling Procedure First Aid Response

Start: Prepare to handle
4-Bromophenylacetic acid

4

Don appropriate PPE:
- Safety Goggles/Face Shield
- Nitrile/Neoprene Gloves
- Lab Coat
- Respirator (if dust is likely)

Accidental Exposure Occurs

If swallowed

Inhalation Ingestion

Eye Contact

Skin Contact

Rinse mouth.
Call a POISON CENTER or doctor.

N N N Rinse cautiously with water for several minutes.
et e ol b0 || v ot et o
LY ap ~ Continue rinsing.

Remove person to fresh air and

Work in a well-ventilated area
keep comfortable for breathing.

(e.g., chemical fume hood)

A
Weigh the required amount
carefully to avoid dust generation

A

Seek medical advice/attention
if irftation persists or f feeling unwell

Perform chemical reaction or procedure

Clean spills immediately and
decontaminate work surfaces

Store in a cool, dry, well-ventilated
area in a tightly sealed container

End of Procedure

Click to download full resolution via product page
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Caption: General workflow for safe handling and first aid response for 4-Bromophenylacetic
acid.

Generalized Irritant-Induced Signaling Pathways

Chemical irritants often trigger cellular responses through the activation of sensory receptors
and subsequent inflammatory signaling cascades. The following diagrams depict plausible
pathways that may be activated by 4-Bromophenylacetic acid, leading to its observed irritant
effects.

A. TRPA1 Channel Activation by Irritants

Transient Receptor Potential Ankryin 1 (TRPAL) is an ion channel expressed on sensory
neurons that can be activated by a wide range of chemical irritants, leading to the sensation of
pain and neurogenic inflammation.
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Generalized TRPA1 Activation by Chemical Irritants

Chemical Irritant
(e.g., 4-Bromophenylacetic acid)

Activates

TRPA1 Channel
(on Sensory Neuron)

Ca2* Influx

Membrane Depolarization

:

Action Potential Generation

Signal to CNS Neuropeptide Release
(Sensation of Pain/Irritation) (e.g., CGRP, Substance P)

Neurogenic Inflammation
(Vasodilation, Plasma Extravasation)
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Caption: TRPA1 channel activation by irritants leading to neurogenic inflammation.
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B. NF-kB and MAPK Inflammatory Signaling

Upon cellular stress induced by chemical irritants, intracellular signaling cascades such as the
Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways are
often activated. This leads to the production of pro-inflammatory cytokines and other mediators

that contribute to the inflammatory response.
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Generalized Inflammatory Signaling in Response to Irritants
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Caption: NF-kB and MAPK pathways in irritant-induced inflammation.
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Storage and Stability

Proper storage is crucial to maintain the quality and stability of 4-Bromophenylacetic acid and
to prevent hazardous situations.

o Storage Conditions: Store in a cool, dry, and well-ventilated area.[2]

o Container: Keep containers tightly sealed to prevent moisture absorption.[2] Polyethylene or
polypropylene containers are suitable.

e Incompatible Materials: Store away from strong oxidizing agents and bases.[2] Avoid
contamination with nitrates, oxidizing acids, and chlorine bleaches.

Accidental Release and Firefighting Measures

Accidental Release:

e Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding dust
generation. Wear appropriate PPE.

e Major Spills: Evacuate the area. Alert emergency services. Control personal contact by
wearing protective clothing. Prevent spillage from entering drains or water courses.

Firefighting:

o Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide. A fine
water spray can be used to control the fire and cool adjacent areas.

o Hazards from Combustion: May emit poisonous and corrosive fumes, including carbon
monoxide, carbon dioxide, and hydrogen bromide.

» Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.

Conclusion

4-Bromophenylacetic acid is a valuable chemical intermediate that requires careful and
informed handling. By understanding its hazards, implementing appropriate precautionary
measures, and being prepared for emergencies, researchers and drug development
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professionals can work with this compound safely and effectively. The information and
guidelines presented in this technical guide are intended to provide a comprehensive overview
to support a strong safety culture in the laboratory. Always refer to the most current Safety Data
Sheet (SDS) provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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